2-(6-Fluorochroman-8-yloxy)ethylamine

• Molecular Formula: C11H14FNO2
• Molecular Weight: 211.23 g/mol
• IUPAC Name: 2-[(6-fluoro-3,4-dihydro-2H-chromen-8-yl)oxy]ethanamine
• InChI: InChI=1S/C11H14FNO2/c12-9-6-8-2-1-4-15-11(8)10(7-9)14-5-3-13/h6-7H,1-5,13H2
• InChI Key: QHPCUVXBWOQMGO-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=CC(=C2)F)OCCN)OC1

Description

2-(6-Fluorochroman-8-yloxy)ethylamine is a useful research compound. Its molecular formula is C11H14FNO2 and its molecular weight is 211.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

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Synthesis routes and methods II

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Synthesis routes and methods III

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A solution of 2-(6-fluorochroman-8-yloxy)ethylazide (4.12 g, 0.017 mol) and triphenylphosphine (6.83 g, 0.026 mol) in tetrahydrofliran (80 ml) and water (1.5 ml) was allowed to stir for 18 hours at room temperature. The solvent was removed under vacuum. Chromatography (ethyl acetate) removed triphenylphosphine and triphenylphosphine oxide and (40% methanol-methylene chloride plus ammonium hydroxide) afforded 3.45 g (94%) of product as a white solid: mp 68-70° C.